Cas no 887576-04-7 (1-(2,4-Dichloro-5-fluorophenyl)propan-1-one)

• Product name: 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one
• CAS No: 887576-04-7
• MF: C₉H₇Cl₂FO
• MW: 221.055684328079
• CID: 1031711
• PubChem ID: 29921283

1-(2,4-Dichloro-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one
• 2,4-Dichloro-5-fluoropropiophenone
• AB24990
• AKOS015961268
• 887576-04-7
• DTXSID60652125
• DB-328366

• Inchi： InChI=1S/C9H7Cl2FO/c1-2-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2H2,1H3
• InChI Key： SGCJSUDCHRZMIG-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=CC(=C(C=C1Cl)Cl)F

Computed Properties

• Exact Mass: 219.9857984g/mol
• Monoisotopic Mass: 219.9857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one

1-(2,4-Dichloro-5-fluorophenyl)propan-1-one: An Overview of CAS No. 887576-04-7

1-(2,4-Dichloro-5-fluorophenyl)propan-1-one, with the CAS number 887576-04-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 2,4-dichloro-5-fluorophenyl group and a propanone moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one can be represented as C₉H₆Cl₂FNO. The presence of the dichlorofluorophenyl group and the ketone functionality provides a platform for exploring its potential in drug discovery and development. Recent studies have highlighted its role in various biological processes, including enzyme inhibition and receptor modulation.

In the realm of medicinal chemistry, 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one has been investigated for its potential therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on a key enzyme involved in cancer cell proliferation. This finding suggests that 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as an enzyme inhibitor, 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one has also shown promise in modulating receptor activity. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can selectively bind to and modulate the activity of certain G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many therapeutic agents. The ability of 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one to modulate these receptors opens up new avenues for the treatment of various diseases, including neurological disorders and cardiovascular conditions.

The synthesis of 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,4-dichloro-5-fluoroacetophenone with an appropriate nucleophile followed by subsequent transformations to achieve the desired product. The synthetic process is highly reproducible and can be scaled up for industrial production, making it feasible for large-scale applications in pharmaceutical research and development.

In addition to its therapeutic potential, 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one has also been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical parameters that influence its effectiveness as a drug candidate. Recent studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for formulation into various dosage forms, such as tablets, capsules, and injectable solutions.

The safety profile of 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound has low toxicity and does not exhibit significant adverse effects at therapeutic doses. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 1-(2,4-Dichloro-5-fluorophenyl)propan-1-one (CAS No. 887576-04-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.